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Compound of Interest

Compound Name: 3-(3-Nitrophenoxy)aniline

Cat. No.: B15231002

Disclaimer: A specific Safety Data Sheet (SDS) for 3-(3-Nitrophenoxy)aniline was not
available through the conducted searches. The following information is based on general safety
protocols for aromatic nitro and amino compounds and on the SDS for the related compound,
3-Nitroaniline. This guidance should be used as a preliminary reference only. Researchers,
scientists, and drug development professionals must consult with their institution's
Environmental Health and Safety (EHS) department for specific disposal procedures and
conduct a thorough risk assessment before handling this chemical.

Summary of Key Safety Information (Based on 3-
Nitroaniline as a surrogate)

Aromatic amines and nitro compounds are often hazardous and require careful handling. The
primary hazards associated with compounds in this class include high toxicity upon ingestion,
inhalation, or skin contact, and potential for organ damage with repeated exposure. They are
also frequently harmful to aquatic life with long-lasting effects.

Below is a table summarizing the quantitative safety data for 3-Nitroaniline, which may serve as
a conservative reference for handling 3-(3-Nitrophenoxy)aniline until specific data is
available.
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Property Value Source

Molecular Formula CeHeN202 PubChem[1]
Molecular Weight 138.12 g/mol PubChem[1]
Appearance Yellow needle-like crystals PubChem[1]
Melting Point 111-114°C Fisher Sci.[2]
Boiling Point 306 °C Fisher Sci.[2]
Flash Point 196 °C Fisher Sci.[2]

Vapor Pressure

0.0000956 mmHg

PubChem[1]

Water Solubility

1.25 g/L at 20 °C

Carl ROTH[3]

GHS Hazard Statements

H301, H311, H331 (Toxic if
swallowed, in contact with skin
or if inhaled), H373 (May
cause damage to organs
through prolonged or repeated
exposure), H412 (Harmful to
aquatic life with long lasting

effects)

Sigma-Aldrich[4]

Proper Disposal Procedures

The disposal of 3-(3-Nitrophenoxy)aniline must be handled as hazardous waste. The

following steps provide a general protocol for the disposal of aromatic nitro and amino

compounds.

Experimental Protocol for Disposal

o Waste Identification and Segregation:

o ldentify the waste as a hazardous aromatic nitro/amino compound.

o Segregate it from other chemical waste streams to prevent dangerous reactions.

Specifically, keep it away from strong acids and oxidizing agents.[2]
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o Store the waste in a designated, properly labeled, and sealed container. The container
should be made of a material compatible with amines.[2]

o Container Management:

o Ensure the waste container is clearly labeled with "Hazardous Waste" and the chemical
name "3-(3-Nitrophenoxy)aniline".

o Keep the container tightly closed and store it in a cool, dry, and well-ventilated area, away
from direct sunlight and heat sources.[2]

o Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling the waste, including chemical-resistant
gloves, safety goggles with side shields or a face shield, and a lab coat.[5]

e Spill Management:
o In case of a spill, evacuate the area.
o Wear appropriate PPE, including respiratory protection if necessary.
o Contain the spill using absorbent pads or other inert materials.

o Carefully collect the absorbed material and place it in a sealed container for hazardous
waste disposal.

o Clean the spill area thoroughly.
» Final Disposal:
o Do not dispose of this chemical down the drain or in the regular trash.[2]

o Arrange for collection by a licensed hazardous waste disposal company.[2][6] Professional
services are equipped to handle and dispose of such chemicals in an environmentally
sound manner, often through high-temperature incineration with afterburners and
scrubbers.[6]
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o Maintain records of the waste disposal, including quantities, dates, and the disposal
method, as required by local and national regulations.[2]

Disposal Workflow

The following diagram illustrates the general logical workflow for the proper disposal of a
hazardous chemical like 3-(3-Nitrophenoxy)aniline.
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Caption: General workflow for the disposal of hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15231002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

